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Compound of Interest

Compound Name: trans-1-Iodo-1-octene

CAS No.: 42599-17-7

Cat. No.: B3039170

Get Quote

Technical Guide: trans-1-Iodo-1-octene
Physicochemical Profile, Synthesis, and Cross-
Coupling Applications[1][2][3][4]
Executive Summary
Compound:trans-1-Iodo-1-octene (also known as (E)-1-iodo-1-octene) CAS Registry Number:

42599-17-7 Significance: A stereochemically defined vinyl iodide used extensively as an

electrophile in Palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Sonogashira,

Negishi) to introduce the (E)-1-octenyl motif into complex pharmacophores and natural

products.[1]

Physicochemical Profile
While experimental boiling point and density data for the pure trans isomer are often

proprietary or reported as "not available" in standard safety data sheets (SDS), they can be

reliably estimated based on the saturated analog (1-iodooctane) and structural principles of

alkenyl halides.
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Property Value / Description Notes

Molecular Formula C₈H₁₅I

Molecular Weight 238.11 g/mol

Appearance Clear to straw-colored liquid
Light sensitive; darkens upon

storage due to I₂ liberation.[1]

Boiling Point ~85–90 °C at 10 mmHg (Est.)

Experimental Baseline: 1-

Iodooctane boils at 225 °C

(760 mmHg) or 96 °C (16

mmHg). The vinyl double bond

typically lowers BP slightly

relative to the saturated chain.

[1]

Density 1.30 – 1.35 g/mL (Est.)

Experimental Baseline: 1-

Iodooctane has a density of

1.33 g/mL.[1] Vinyl iodides

exhibit similar or slightly higher

density due to sp² character.[1]

Solubility
Immiscible in water; Soluble in

DCM, THF, Et₂O, Hexanes

Stability
Store at -20 °C, protected from

light

Stabilized with Copper (Cu)

turnings or Silver wool to

scavenge free iodine.[1]

Synthesis: Hydrozirconation-Iodination Protocol[1]
The most authoritative and stereoselective method for synthesizing trans-1-iodo-1-octene is

the Hydrozirconation of 1-octyne using Schwartz’s Reagent (Cp₂ZrHCl), followed by iodinolysis.

[1] This method guarantees >98% E-selectivity.[1]

Mechanism of Action
Hydrozirconation: The Zr-H bond adds across the alkyne in a syn fashion, placing the bulky

Zirconium moiety at the less hindered terminal position.[1]
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Iodinolysis: Electrophilic attack by Iodine (I₂) proceeds with retention of configuration,

yielding the trans (E) isomer.[1]

Visual Workflow (Graphviz)
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Caption: Stereoselective synthesis pathway via Hydrozirconation-Iodination.

Experimental Protocol
Reagents:

1-Octyne (1.0 equiv)

Schwartz’s Reagent (Cp₂ZrHCl) (1.2 equiv)

Iodine (I₂) (1.2 equiv)

Solvent: Dry THF (anhydrous)

Step-by-Step Methodology:

Setup: Flame-dry a round-bottom flask and purge with Argon/Nitrogen. Add Schwartz’s

Reagent (Cp₂ZrHCl) inside a glovebox or under rapid inert gas flow (it is moisture sensitive).

[1]

Suspension: Suspend the Cp₂ZrHCl in dry THF. The reagent is a white solid that is sparingly

soluble.[1]

Hydrozirconation: Add 1-octyne dropwise at room temperature. Stir for 30–60 minutes.
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Checkpoint: The reaction mixture will turn from a white suspension to a clear

yellow/orange solution, indicating the formation of the soluble alkenylzirconium species.[1]

Iodinolysis: Cool the solution to 0 °C. Add I₂ (dissolved in dry THF) dropwise.

Observation: The deep violet color of iodine will dissipate initially.[1] Continue addition until

a faint violet color persists.

Workup: Quench with saturated aqueous Na₂S₂O₃ (sodium thiosulfate) to remove excess

iodine.[1] Extract with diethyl ether or hexanes.[1]

Purification: Wash organics with brine, dry over MgSO₄, and concentrate. Purify via flash

column chromatography (Silica gel, 100% Hexanes). Note: Vinyl iodides are non-polar and

elute quickly.[1]

Analytical Validation (Self-Validating Metrics)
To ensure the product is the trans isomer and not the cis isomer or the saturated iodide, verify

using 1H NMR.

Feature
trans-1-Iodo-1-octene
(Expected)

cis-Isomer (Impurity)

Vinyl Proton H-1 δ ~6.0 ppm (doublet of triplets) δ ~6.2 ppm

Vinyl Proton H-2 δ ~6.5 ppm (multiplet / dt) δ ~6.2 ppm

Coupling Constant (J)
14.0 – 15.0 Hz (Characteristic

of trans)

7.0 – 9.0 Hz (Characteristic of

cis)

Validation Rule: If J < 10 Hz, the reaction lost stereocontrol (likely due to light exposure or

thermal isomerization).[1] If J > 14 Hz, the trans geometry is confirmed.[1]

Applications in Drug Discovery
trans-1-Iodo-1-octene serves as a "modular snap-in" for attaching an 8-carbon chain with a

trans-double bond.[1]
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Suzuki-Miyaura Cross-Coupling
Used to couple the octenyl chain to aryl or heteroaryl boronic acids.[1]

Catalyst: Pd(PPh₃)₄ or Pd(dppf)Cl₂.[1]

Base: K₂CO₃ or Cs₂CO₃.[1]

Outcome: Formation of trans-styryl derivatives (if coupled with Phenyl-B(OH)₂).

Sonogashira Coupling
Coupling with terminal alkynes to form conjugated enynes.[1]

Catalyst: PdCl₂(PPh₃)₂ / CuI.[1]

Base: Et₃N or Diisopropylamine.[1]

Outcome: (E)-1,3-enynes, common motifs in natural product synthesis.[1]

Coupling Workflow Diagram
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Click to download full resolution via product page

Caption: Palladium-catalyzed cross-coupling cycle preserving the trans-alkene geometry.

Safety & Handling
Hazards: Irritant (Skin/Eye).[1] Light sensitive.[1]

Storage: Keep cold (-20°C) and dark.

Stabilization: Use Copper wire to prevent iodine radical formation which can catalyze

isomerization to the thermodynamically less stable cis form or cause polymerization.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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